Cas no 40143-77-9 (Bis(perfluorohexyl)phosphinic Acid)

Bis(perfluorohexyl)phosphinic Acid is a fluorinated organophosphorus compound characterized by its perfluorohexyl groups, which impart high thermal and chemical stability. Its strong electron-withdrawing properties and hydrophobic nature make it valuable in applications requiring surface modification, catalysis, or as a ligand in coordination chemistry. The compound’s perfluorinated chains enhance its resistance to oxidation and degradation, ensuring performance in harsh environments. It is particularly useful in materials science for creating low-surface-energy coatings and in specialty chemical synthesis where fluorinated intermediates are needed. Its unique structure also lends itself to applications in electronics and advanced polymer systems.

Bis(perfluorohexyl)phosphinic Acid structure

40143-77-9 structure

Product Name:Bis(perfluorohexyl)phosphinic Acid

CAS No:40143-77-9

MF:C₁₂HF₂₆O₂P

MW:702.067395925522

CID:2631681

PubChem ID:71363384

Update Time:2025-06-08

Bis(perfluorohexyl)phosphinic Acid Chemical and Physical Properties

Names and Identifiers

- bis(1,1,2,2,3,3,4,4,5,5,6,6,6-tridecafluorohexyl)phosphinic acid
- Bis(perfluorohexyl)phosphinic Acid
- 6:6 Perfluorophosphinic acid
- 6:6 PhiA
- Bis(tridecafluorohexyl)phosphinic acid
- Bis(perfluorohexyl)phosphinic acid Solution in Acetonitrile/Water, 100ug/mL
- DTXSID00786953
- 6:6 PFPi
- DTXCID90737696
- NKHVPWOARFMIPG-UHFFFAOYSA-N
- MSK14854-100AW
- 40143-77-9
- NS00011284
- SCHEMBL26087767
- Inchi： 1S/C12HF26O2P/c13-1(14,5(21,22)9(29,30)31)3(17,18)7(25,26)11(35,36)41(39,40)12(37,38)8(27,28)4(19,20)2(15,16)6(23,24)10(32,33)34/h(H,39,40)
- InChI Key： NKHVPWOARFMIPG-UHFFFAOYSA-N
- SMILES： P(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(=O)O

Computed Properties

Exact Mass: 701.9298985Da
Monoisotopic Mass: 701.9298985Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 28
Heavy Atom Count: 41
Rotatable Bond Count: 10
Complexity: 952
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 8
Topological Polar Surface Area: 37.3Å²

Bis(perfluorohexyl)phosphinic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	B443743-25mg	Bis(perfluorohexyl)phosphinic Acid	40143-77-9	25mg	$ 86.00	2023-09-08
TRC	B443743-50mg	Bis(perfluorohexyl)phosphinic Acid	40143-77-9	50mg	$ 138.00	2023-09-08
TRC	B443743-100mg	Bis(perfluorohexyl)phosphinic Acid	40143-77-9	100mg	$ 246.00	2023-09-08
TRC	B443743-250mg	Bis(perfluorohexyl)phosphinic Acid	40143-77-9	250mg	$ 578.00	2023-04-18
TRC	B443743-500mg	Bis(perfluorohexyl)phosphinic Acid	40143-77-9	500mg	$ 1097.00	2023-04-18
TRC	B443743-1g	Bis(perfluorohexyl)phosphinic Acid	40143-77-9	1g	$ 1860.00	2023-04-18
A2B Chem LLC	AX41888-25mg	Bis(perfluorohexyl)phosphinicAcid	40143-77-9	25mg	$206.00	2024-04-20
A2B Chem LLC	AX41888-50mg	Bis(perfluorohexyl)phosphinicAcid	40143-77-9	50mg	$255.00	2024-04-20
A2B Chem LLC	AX41888-100mg	Bis(perfluorohexyl)phosphinicAcid	40143-77-9	100mg	$360.00	2024-04-20